Cas no 212628-57-4 (Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-)

• Product Name: Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-
• CAS No: 212628-57-4
• MF: C₁₄H₁₀BrF₂NO₂
• MW: 342.135509967804
• CID: 1403618
• Update Time: 2024-08-16

Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-bromo-2-methylphenyl)amino]-3,4-difluoro-

• Inchi： 1S/C14H10BrF2NO2/c1-7-6-8(15)2-5-11(7)18-13-9(14(19)20)3-4-10(16)12(13)17/h2-6,18H,1H3,(H,19,20)
• InChI Key： OKAIUFBLOQNKIS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(F)=C1NC1=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 340.9863

Experimental Properties

• Density: 1.637±0.06 g/cm3(Predicted)
• Boiling Point: 388.5±42.0 °C(Predicted)
• PSA: 49.33
• pka: 3.31±0.36(Predicted)